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Compound of Interest

Compound Name: 3-(P-tolyl)picolinamide

CAS No.: 1355248-09-7

Cat. No.: B568074

Get Quote

Technical Monograph: 3-(4-Methylphenyl)pyridine-2-carboxamide

Abstract
This technical guide provides a comprehensive structural, synthetic, and functional analysis of

3-(p-tolyl)picolinamide. While often colloquially abbreviated in industrial catalogs, the precise

IUPAC designation 3-(4-methylphenyl)pyridine-2-carboxamide reveals its identity as a biaryl

picolinamide derivative. This scaffold is a critical intermediate in the synthesis of next-

generation agrochemicals (specifically picolinamide fungicides) and type-II kinase inhibitors.

This document outlines the definitive nomenclature, a self-validating Suzuki-Miyaura synthetic

protocol, and the pharmacophoric utility of the 3-arylpyridine core.

Part 1: Nomenclature & Structural Identity
Precision in nomenclature is required to distinguish this biaryl molecule (C-C coupled) from its

amide-substituted isomer (N-tolyl).
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Descriptor Value / Designation

Preferred IUPAC Name 3-(4-methylphenyl)pyridine-2-carboxamide

Common Name 3-(p-tolyl)picolinamide

CAS Registry Number 1355248-09-7

Molecular Formula C₁₃H₁₂N₂O

Molecular Weight 212.25 g/mol

SMILES CC1=CC=C(C2=CC=CN=C2C(N)=O)C=C1

Core Scaffold 3-Arylpyridine (Biaryl system)

Structural Causality: The "3-" locant indicates the p-tolyl moiety is attached directly to the

pyridine ring at the meta-position relative to the nitrogen, adjacent to the carboxamide. This

creates a twisted biaryl axis due to steric repulsion between the amide carbonyl and the phenyl

ring, often resulting in atropisomerism which influences binding kinetics in protein pockets.

Part 2: Synthetic Methodology (Suzuki-Miyaura
Coupling)
The most robust route to 3-(p-tolyl)picolinamide is the palladium-catalyzed cross-coupling of

3-bromopicolinamide with 4-methylphenylboronic acid. This route preserves the sensitive

primary amide which might otherwise hydrolyze under harsh lithiation conditions.

Reaction Mechanism & Pathway
The synthesis follows the catalytic cycle: Oxidative Addition of the aryl halide to Pd(0),

Transmetallation with the activated boronate, and Reductive Elimination to release the biaryl

product.[1]
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Figure 1: Catalytic cycle for the synthesis of 3-(p-tolyl)picolinamide via Suzuki-Miyaura

coupling.

Validated Experimental Protocol
Reagents:

3-Bromopicolinamide (1.0 eq)

4-Methylphenylboronic acid (1.2 eq)

Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq) — Chosen for stability against air/moisture compared to

Pd(PPh₃)₄.

K₂CO₃ (2.0 eq)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

Inert Setup: Charge a microwave vial or round-bottom flask with 3-bromopicolinamide (201

mg, 1.0 mmol), 4-methylphenylboronic acid (163 mg, 1.2 mmol), and K₂CO₃ (276 mg, 2.0

mmol).
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Degassing (Critical): Add 1,4-Dioxane (4 mL) and Water (1 mL). Sparge the solution with

Argon or Nitrogen gas for 10 minutes. Why? Dissolved oxygen causes homocoupling of the

boronic acid and deactivates the Pd(0) species.

Catalyst Addition: Add Pd(dppf)Cl₂ (41 mg, 0.05 mmol) quickly and seal the vessel under

inert atmosphere.

Reaction: Heat to 90°C for 4–6 hours.

Validation Check: Monitor via TLC (50% EtOAc/Hexane). The starting bromide (Rf ~0.4)

should disappear; the product will appear as a UV-active spot (Rf ~0.3).

Workup:

Cool to room temperature.[2][3]

Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) followed by brine.

Dry organic layer over Na₂SO₄ and concentrate in vacuo.

Purification: Flash column chromatography (SiO₂), eluting with a gradient of 0–60% EtOAc in

Hexanes.

Part 3: Physicochemical & Analytical
Characterization
To ensure scientific integrity, the isolated compound must meet specific analytical criteria.

Analytical Data Expectations
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Technique Diagnostic Signal Structural Confirmation

¹H NMR (400 MHz, DMSO-d₆) δ 2.35 (s, 3H) Confirm p-methyl group (tolyl).

δ 8.60 (dd, 1H)
Pyridine H-6 (alpha to

nitrogen).

δ 7.60 & 8.00 (bs, 2H)
Primary amide protons (–

CONH₂).

LC-MS (ESI+) m/z 213.1 [M+H]⁺ Matches Formula C₁₃H₁₂N₂O.

IR Spectroscopy 1670–1690 cm⁻¹ Amide I band (C=O stretch).

Solubility & Lipophilicity
LogP: ~2.15. This indicates moderate lipophilicity, suitable for cell membrane penetration but

requiring polar organic solvents (DMSO, MeOH) for stock solutions.

Solubility: Poor in water; high in DMSO and DMF.

Part 4: Pharmacophore & Applications
The 3-arylpicolinamide motif is not merely a building block; it is a privileged pharmacophore in

both agrochemistry and oncology.

Agrochemicals (Fungicides)
This molecule is a direct analog of the picolinamide fungicide class (e.g., Fenpicoxamid). The

3-position substitution is critical for locking the conformation of the pyridine ring to fit into the

Q_i site of the cytochrome bc1 complex in fungal mitochondria.

Mechanism:[1][2][4][5][6] Inhibition of fungal respiration.

Medicinal Chemistry (Kinase Inhibition)
In drug discovery, the 3-(p-tolyl)picolinamide scaffold serves as a precursor to fused tricyclic

systems like azaphenanthridinones via intramolecular oxidative cyclization (e.g., using PIFA).
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Workflow: Picolinamide → Hofmann Rearrangement or Oxidative Cyclization → PARP

inhibitors or Kinase Inhibitors.
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Figure 2: Divergent utility of the 3-(p-tolyl)picolinamide scaffold in industry.
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Biological Activity (Analogous Structures): National Institutes of Health (PubChem).

Picolinamide Compound Summary. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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